Cas no 401633-13-4 (4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid)

• Product Name: 4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid
• CAS No: 401633-13-4
• MF: C₅H₂F₃N₃O₄
• MW: 225.082291126251
• CID: 5653824
• PubChem ID: 5085710
• Update Time: 2023-09-20

4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 401633-13-4
• AKOS024363610
• EN300-28274387
• 4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid
• 4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid

• Inchi： 1S/C5H2F3N3O4/c6-5(7,8)4(14)9-2-1(3(12)13)10-15-11-2/h(H,12,13)(H,9,11,14)
• InChI Key： IHCATXUARBGSSP-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(C(=O)O)=NON=1)=O)(F)F

Computed Properties

• Exact Mass: 224.99974004g/mol
• Monoisotopic Mass: 224.99974004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų